![molecular formula C22H15NO3 B6532521 3-[(2E)-3-(furan-2-yl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one CAS No. 1018146-44-5](/img/structure/B6532521.png)
3-[(2E)-3-(furan-2-yl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(2E)-3-(furan-2-yl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one (FPDQ) is a novel compound that has recently been gaining attention for its potential applications in scientific research. FPDQ is a member of the quinoline family, which is a class of compounds that are known for their diverse biological properties. FPDQ has a unique structure and is believed to have a wide range of pharmacological effects.
Scientific Research Applications
3-[(2E)-3-(furan-2-yl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one has a wide range of potential applications in scientific research. It has been studied for its potential as an anti-inflammatory, anti-cancer, and anti-microbial agent. This compound has also been studied for its potential to modulate cellular processes such as apoptosis, autophagy, and cell proliferation. Additionally, this compound has been studied for its potential to inhibit the growth of pathogenic bacteria and fungi.
Mechanism of Action
The exact mechanism of action of 3-[(2E)-3-(furan-2-yl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one is not yet fully understood. However, it is believed to interact with a variety of cellular targets, including enzymes, receptors, and transporters. It is believed that this compound may interact with these targets to modulate various cellular processes, such as apoptosis, autophagy, and cell proliferation. Additionally, this compound is believed to interact with enzymes involved in the biosynthesis of pro-inflammatory mediators, which could explain its anti-inflammatory effects.
Biochemical and Physiological Effects
This compound has been studied for its potential to modulate various biochemical and physiological processes. In vitro studies have shown that this compound can inhibit the growth of various pathogenic bacteria and fungi. Additionally, this compound has been shown to inhibit the release of pro-inflammatory mediators, suggesting that it may have anti-inflammatory effects. This compound has also been shown to have anti-cancer activity in vitro, suggesting that it may have potential applications in cancer therapy.
Advantages and Limitations for Lab Experiments
3-[(2E)-3-(furan-2-yl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one is a relatively easy compound to synthesize and is readily available from chemical suppliers. Additionally, this compound is relatively stable and can be stored for long periods of time without significant degradation. However, this compound is a relatively new compound and its exact mechanism of action is not yet fully understood. Additionally, there are limited studies that have been conducted on this compound, making it difficult to draw definitive conclusions about its effects.
Future Directions
3-[(2E)-3-(furan-2-yl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one has a wide range of potential applications in scientific research and drug development. Further studies should be conducted to explore the exact mechanism of action of this compound and to identify its potential therapeutic applications. Additionally, further studies should be conducted to explore the effects of this compound on various biochemical and physiological processes, such as apoptosis, autophagy, and cell proliferation. Furthermore, this compound should be studied for its potential to interact with various enzymes, receptors, and transporters to modulate various cellular processes. Finally, further studies should be conducted to explore the potential synergistic effects of this compound in combination with other compounds.
Synthesis Methods
3-[(2E)-3-(furan-2-yl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one can be synthesized from a variety of starting materials. The most common method involves the reaction of 2-furan-2-ylprop-2-enoyl chloride with 4-phenyl-1,2-dihydroquinolin-2-one in the presence of a base such as sodium hydroxide. The reaction proceeds through a nucleophilic acyl substitution mechanism, forming a new carbon-carbon bond and producing this compound as the final product. This method is relatively simple and can be used to produce this compound in a short amount of time.
properties
IUPAC Name |
3-[(E)-3-(furan-2-yl)prop-2-enoyl]-4-phenyl-1H-quinolin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H15NO3/c24-19(13-12-16-9-6-14-26-16)21-20(15-7-2-1-3-8-15)17-10-4-5-11-18(17)23-22(21)25/h1-14H,(H,23,25)/b13-12+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULEGWCXQJUALAS-OUKQBFOZSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(C(=O)NC3=CC=CC=C32)C(=O)C=CC4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C2=C(C(=O)NC3=CC=CC=C32)C(=O)/C=C/C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H15NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.